|
REACTION_CXSMILES
|
[S:1]1[CH:5]=[CH:4][C:3]2[CH:6]=[CH:7][CH:8]=[CH:9][C:2]1=2.[Br:10]Br>C(Cl)(Cl)(Cl)Cl>[Br:10][C:4]1[C:3]2[CH:6]=[CH:7][CH:8]=[CH:9][C:2]=2[S:1][CH:5]=1
|
|
Name
|
|
|
Quantity
|
0.17 mmol
|
|
Type
|
reactant
|
|
Smiles
|
S1C2=C(C=C1)C=CC=C2
|
|
Name
|
|
|
Quantity
|
80 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
26.85 g
|
|
Type
|
reactant
|
|
Smiles
|
BrBr
|
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)(Cl)Cl
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
ADDITION
|
|
Details
|
Add, by dropwise addition
|
|
Type
|
CUSTOM
|
|
Details
|
Quench with a 1M solution of sodium thiosulfate
|
|
Type
|
CUSTOM
|
|
Details
|
separate the organic phase
|
|
Type
|
EXTRACTION
|
|
Details
|
Extract the aqueous phase with carbon tetrachloride
|
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dry (MgSO4)
|
|
Type
|
CUSTOM
|
|
Details
|
Evaporate the solvent in vacuo
|
|
Type
|
DISTILLATION
|
|
Details
|
purify by distillation
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C2=C(SC1)C=CC=C2
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.33 g | |
| YIELD: PERCENTYIELD | 48% | |
| YIELD: CALCULATEDPERCENTYIELD | 48408% |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
